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Compound of Interest

Compound Name: Badische Acid

CAS No.: 86-60-2

Cat. No.: B1202051

Get Quote

This guide provides a comprehensive technical overview of Badische acid, a key intermediate

in the chemical industry. Tailored for researchers, scientists, and professionals in drug

development, this document delves into the core aspects of its chemistry, from its fundamental

structure and nomenclature to its synthesis and principal applications, with a particular focus on

the underlying scientific principles.

Introduction: The Significance of an Azo Dye
Precursor
Badische acid, a compound historically significant to the dye manufacturing industry, is a

derivative of naphthalene, one of the simplest polycyclic aromatic hydrocarbons. Its strategic

combination of an amino group and a sulfonic acid group on the naphthalene core makes it a

versatile precursor, particularly in the synthesis of azo dyes. The name "Badische" is a nod to

the Badische Anilin- und Sodafabrik (BASF), a major player in the history of the chemical and

dye industry. Understanding the chemistry of Badische acid provides a window into the

foundational principles of aromatic chemistry and its industrial applications. While its primary

role has been in color chemistry, the inherent reactivity of the aminonaphthalenesulfonic acid

scaffold continues to be of interest in various fields of chemical synthesis.[1]
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Chemical Identity: Structure and Nomenclature
A clear and unambiguous identification of a chemical entity is paramount for scientific

discourse. This section elucidates the structural and naming conventions for Badische acid.

Chemical Structure
The molecular structure of Badische acid consists of a naphthalene ring system substituted

with both an amino (-NH₂) and a sulfonic acid (-SO₃H) group.

Molecular Formula: C₁₀H₉NO₃S[2][3]

2D Representation:

Caption: 2D Chemical Structure of Badische Acid.

Nomenclature
To avoid ambiguity, it is crucial to be familiar with the various names assigned to this

compound:

IUPAC Name: 7-aminonaphthalene-1-sulfonic acid[2]

Common Names: Badische acid, Baden acid[2]

Systematic Name: 2-Naphthylamine-8-sulfonic acid[2]

CAS Number: 86-60-2[2]

The discrepancy in numbering (e.g., 7-amino vs. 2-amino and 1-sulfonic vs. 8-sulfonic) arises

from different historical and systematic numbering conventions for the naphthalene ring. The

IUPAC nomenclature is the current standard.

Physicochemical Properties
The physical and chemical properties of Badische acid dictate its behavior in chemical

reactions, its solubility, and its handling requirements.
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Property Value Source

Molecular Weight 223.25 g/mol [2][3]

Appearance Needles or prisms

Solubility

Soluble in 1680 parts water;

soluble in alkalies; slightly

soluble in alcohol.

[4]

pKa

Data not consistently available;

as a sulfonic acid, it is a strong

acid.

Melting Point Decomposes without melting.

Synthesis of Badische Acid
The industrial synthesis of Badische acid and other aminonaphthalenesulfonic acids is a

cornerstone of dye chemistry. The two primary routes are the sulfonation of a naphthylamine

and the amination of a hydroxynaphthalenesulfonic acid.

Method 1: Sulfonation of 2-Naphthylamine (Historical)
Historically, Badische acid was prepared by the direct sulfonation of 2-naphthylamine.[4] This

electrophilic aromatic substitution reaction involves treating 2-naphthylamine with sulfuric acid.

The position of sulfonation on the naphthalene ring is highly dependent on reaction conditions

such as temperature and the concentration of sulfuric acid.

However, a significant drawback of this method is the use of 2-naphthylamine, a known potent

human carcinogen that has been largely phased out of industrial use due to severe health

risks, particularly bladder cancer.[5] Consequently, alternative, safer synthetic routes are now

favored.

Method 2: The Bucherer Reaction (Modern Approach)
The preferred modern synthesis of Badische acid involves the amination of 2-

hydroxynaphthalene-8-sulfonic acid. This transformation is a classic example of the Bucherer
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reaction, a reversible conversion of a naphthol to a naphthylamine in the presence of an

aqueous sulfite or bisulfite and ammonia.[6][7]

Reaction Scheme:

2-Hydroxynaphthalene-8-sulfonic acid + NH₃ (in the presence of HSO₃⁻) ⇌ 2-Naphthylamine-

8-sulfonic acid (Badische acid) + H₂O

Experimental Protocol: Synthesis of an Aminonaphthalenesulfonic Acid via the Bucherer

Reaction (Illustrative)

The following is a generalized protocol for the amination of a naphthol derivative, illustrating the

principles of the Bucherer reaction. Specific quantities and conditions would be optimized for

the synthesis of Badische acid from 2-hydroxynaphthalene-8-sulfonic acid.

Charging the Reactor: A pressure-rated autoclave equipped with a stirrer is charged with the

starting material, 2-hydroxynaphthalene-8-sulfonic acid.

Addition of Reagents: An aqueous solution of ammonium sulfite (or sodium bisulfite and

aqueous ammonia) is added.[8] The molar excess of the aminating agents is crucial for

driving the equilibrium towards the product.

Reaction Conditions: The autoclave is sealed, and the mixture is heated to a temperature

typically in the range of 140-150°C, leading to an increase in internal pressure.[8] The

reaction is maintained at this temperature with constant agitation for several hours (e.g., 8

hours).[8]

Work-up and Isolation: After cooling, the autoclave is vented, and the reaction mixture is

transferred to a separate vessel. The product, Badische acid, is then isolated. This can be

achieved by acidification of the reaction mixture, which decreases the solubility of the

product, causing it to precipitate.

Purification: The precipitated solid is collected by filtration, washed with cold water to remove

residual salts and impurities, and then dried.

Causality in Experimental Choices:
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Autoclave: The use of a sealed, pressure-resistant vessel is necessary because the reaction

is typically carried out above the boiling point of the aqueous solution to achieve a

reasonable reaction rate.

Sulfite/Bisulfite: The sulfite or bisulfite is not merely a catalyst but a key reagent. It adds to

the naphthalene ring, facilitating the nucleophilic attack of ammonia by disrupting the

aromaticity and forming a more reactive intermediate (a tetralone sulfonic acid derivative).[6]

Equilibrium: The Bucherer reaction is reversible.[6][7] An excess of ammonia is used to shift

the equilibrium in favor of the naphthylamine product, in accordance with Le Châtelier's

principle.

Reaction Setup Reaction Product Isolation

Start Charge Autoclave with
2-Hydroxynaphthalene-8-sulfonic Acid

Add Aqueous Ammonia
and Sodium Bisulfite

Seal and Heat
(140-150°C, 8h)
under Pressure

Cool and Vent
Autoclave

Acidify to
Precipitate Product

Filter and Wash
with Cold Water Dry the Product Pure Badische Acid

Click to download full resolution via product page

Caption: Generalized Workflow for the Synthesis of Badische Acid via the Bucherer Reaction.

Applications in Azo Dye Synthesis
The primary industrial application of Badische acid is as a "coupling component" in the

synthesis of azo dyes.[1] Azo dyes are characterized by the presence of one or more azo

groups (-N=N-) that connect aromatic rings. This extended system of conjugated double bonds

is responsible for their intense color.

The Azo Coupling Reaction
The synthesis of an azo dye involves a two-step process:

Diazotization: A primary aromatic amine (the "diazo component") is treated with nitrous acid

(usually generated in situ from sodium nitrite and a strong acid) at low temperatures to form

a diazonium salt.
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Azo Coupling: The diazonium salt, which is a weak electrophile, is then reacted with an

electron-rich aromatic compound (the "coupling component"), such as a phenol or an aniline

derivative. This is an electrophilic aromatic substitution reaction.

Badische acid, with its electron-donating amino group activating the naphthalene ring system,

serves as an excellent coupling component. The sulfonic acid group, in addition to being

electron-withdrawing, imparts water solubility to the final dye molecule, which is often a

desirable property for textile dyeing applications.

The coupling of a diazotized amine with Badische acid typically occurs at the position ortho to

the amino group, as the para position is blocked.

Diazotized Amine (Ar-N₂⁺) Electrophile

+

Badische Acid Coupling Component ⟶

Azo Dye (Ar-N=N-C₁₀H₅(NH₂)(SO₃H)) Colored Compound

Click to download full resolution via product page

Caption: Schematic of an Azo Coupling Reaction Involving Badische Acid.

Relevance to Drug Development
While Badische acid itself is not a therapeutic agent, the aminonaphthalenesulfonic acid

(ANSA) scaffold is of interest to medicinal chemists. The acid/base properties of molecules are

fundamental to their pharmacokinetic profiles (Absorption, Distribution, Metabolism, and

Excretion - ADME).[1]

Scaffold for Synthesis: Naphthalene derivatives are present in numerous FDA-approved

drugs, including propranolol, naproxen, and duloxetine, highlighting the utility of this aromatic
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system in interacting with biological targets.[9] The functional groups on ANSAs provide

reactive handles for the synthesis of more complex molecules that could be screened for

pharmacological activity.[1][10][11]

Fluorescent Probes: Certain ANSA derivatives, such as 8-anilino-1-naphthalenesulfonic acid

(ANS), are well-known for their fluorescent properties.[4] They are often weakly fluorescent

in aqueous solutions but exhibit a significant increase in quantum yield and a blue shift in

their emission spectrum upon binding to hydrophobic sites on proteins. This property makes

them valuable as molecular probes in biochemical and biophysical studies to investigate

protein folding, conformational changes, and ligand binding.

Safety and Toxicology
As with any chemical reagent, a thorough understanding of the associated hazards is essential

for safe handling and use.

Hazard Identification:

Acute Toxicity: Harmful if swallowed.[12]

Skin Corrosion/Irritation: May cause skin irritation.

Eye Damage/Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Toxicological Summary:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/30366253/
https://grokipedia.com/page/aminonaphthalenesulfonic_acids
https://www.benchchem.com/product/b1266386
https://www.benchchem.com/product/b143178
https://pubs.acs.org/doi/10.1021/acsomega.9b03002
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-1-naphthalenesulfonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Precautionary Statement

Oral Toxicity Harmful if swallowed
Do not eat, drink or smoke

when using this product.

Skin Irritation Irritant Wear protective gloves.

Eye Irritation Irritant Wear eye protection.

Respiratory Irritation Irritant

Avoid breathing dust. Use only

outdoors or in a well-ventilated

area.

Handling and Storage:

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.

Engineering Controls: Ensure adequate ventilation, especially in areas where dust may be

generated.

Storage: Store in a tightly closed container in a dry, well-ventilated place.

It is imperative to consult the full Safety Data Sheet (SDS) for Badische acid before handling.

Conclusion
Badische acid (7-aminonaphthalene-1-sulfonic acid) is a chemically significant compound,

primarily serving as a vital intermediate in the synthesis of azo dyes. Its production via the

Bucherer reaction from the corresponding naphthol derivative represents a safer, modern

alternative to historical methods that utilized carcinogenic precursors. The unique arrangement

of its functional groups not only facilitates the crucial azo coupling reaction but also imparts

desirable properties such as water solubility to the resulting dyes. While its direct application in

pharmaceuticals is not established, the broader class of aminonaphthalenesulfonic acids

serves as a valuable scaffold in medicinal chemistry and as fluorescent probes in biochemical

research. A thorough understanding of its synthesis, reactivity, and safety is essential for its

effective and responsible use in both industrial and research settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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